(E)-N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[2-(5,7-dioxopyrrolo[3,4-b]pyridin-6-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H13N3O3S/c20-13(6-5-11-3-2-10-23-11)17-8-9-19-15(21)12-4-1-7-18-14(12)16(19)22/h1-7,10H,8-9H2,(H,17,20)/b6-5+
• InChI Key: RPCOVNDRZIOXED-AATRIKPKSA-N
• Canonical SMILES: C1=CC2=C(C(=O)N(C2=O)CCNC(=O)C=CC3=CC=CS3)N=C1
• Isomeric SMILES: C1=CC2=C(C(=O)N(C2=O)CCNC(=O)/C=C/C3=CC=CS3)N=C1
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

(E)-N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H13N3O3S and its molecular weight is 327.36. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(2-(5,7-dioxo-5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)ethyl)-3-(thiophen-2-yl)acrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Polymerization

• The compound has been utilized in the synthesis and polymerization processes of functional acrylamides. A study by Ling et al. (1999) demonstrates the synthesis of a novel functional acrylamide by a multi-step procedure, showcasing the compound's potential in polymer chemistry Ling, Habicher, Kuckling, & Adler, 1999.

Crystal Structure Analysis

• Lee et al. (2009) focus on the synthesis and crystal structure determination of a related compound. This study provides insights into the compound's molecular structure, highlighting its potential in crystallography and materials science Lee, King, Chenna, Owens, Freeman, Gray, & Velu, 2009.

Antimicrobial Activity

• Abu-Melha (2013) explores the synthesis of new heterocycles incorporating the pyrazolopyridine moiety, derived from a similar compound. This research indicates the potential antimicrobial applications of these synthesized products Abu-Melha, 2013.

Electron Transport Layer in Solar Cells

• Hu et al. (2015) investigate a novel n-type conjugated polyelectrolyte derived from a similar compound for use as an electron transport layer in polymer solar cells. This highlights its application in renewable energy technologies Hu, Wu, Li, Hu, Hu, Zhang, Chen, & Chen, 2015.

Electropolymerization and Electrochromic Properties

• The compound has been studied for its electropolymerization and electrochromic properties. For example, Türkarslan et al. (2007) and Carbas et al. (2012) explore the synthesis of copolymers with enhanced electrochromic properties, suggesting its application in smart materials and display technologies Türkarslan, Ak, Tanyeli, Akhmedov, & Toppare, 2007; Carbas, Kıvrak, Zora, & Önal, 2012.